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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

Cat. No.: B12417708

Disclaimer: This document provides a comprehensive safety overview for 4-
Fluoroiodobenzene-13C6. As no specific safety data sheet (SDS) is available for this
isotopically labeled compound, the following data is derived from the SDS of its unlabeled
analogue, 4-Fluoroiodobenzene (CAS No. 352-34-1). The carbon-13 isotopic labeling is not
anticipated to significantly alter the chemical's fundamental hazardous properties. Researchers
should always consult the specific SDS provided by their supplier before handling this material.

Substance Identification and Properties

4-Fluoroiodobenzene-13C6 is a stable, isotopically labeled version of 4-fluoroiodobenzene,
used as a standard or tracer in various research and development applications, particularly in
drug metabolism studies and quantitative mass spectrometry. Its physical and chemical
characteristics are crucial for safe handling and experimental design.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula CeHaFI [1112]
Molecular Weight 222.00 g/mol [1][3]
Appearance Liquid [3]

Melting Point -20 °C [31[4]
Boiling Point 182-184 °C (at 760 mmHg) [31[4]
Density 1.925 g/mL at 25 °C [3114]

Flash Point 68 °C (154.4 °F) - Closed Cup [4]
Solubility Insoluble in water. [5]

Refractive Index

n20/D 1.583

[3]4]

Stabilizer

Contains copper as a

stabilizer.

[3]4]

Hazard Identification and Classification

This compound is classified as hazardous. Understanding its specific risks is essential for
implementing appropriate safety measures. The Globally Harmonized System (GHS)
classification provides a universal standard for hazard communication.

Table 2: GHS Hazard Classification
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin GHSO07 H315: Causes
Corrosion/Irritatio 2 (Exclamation Warning skin irritation.[1]
n Mark) [2]
Serious Eye GHSO07 H319: Causes
Damage/Eye 2/ 2A (Exclamation Warning serious eye
Irritation Mark) irritation.[1][2]
Specific Target
o GHSO07 H335: May
Organ Toxicity ] ) )
(Sing! (Exclamation Warning cause respiratory
ingle
g Mark) irritation.[1][2]
Exposure)

Experimental Protocols and Handling

Adherence to strict protocols for handling, storage, and disposal is mandatory to ensure

laboratory safety.

Safe Handling Protocols

o Ventilation: Always handle this chemical within a certified chemical fume hood to minimize

inhalation exposure.[6]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the work area.[6] Wash hands thoroughly after handling.

e Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.[6][7]

o Procedural: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Storage Conditions

o Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated

place.[7][8]
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e Environment: Protect from direct sunlight.[8][9] For long-term stability, refrigeration is

recommended.[9]

e Incompatibilities: Store away from strong oxidizing agents.[10]

Emergency Procedures and First Aid

Rapid and appropriate response to exposure or spills is critical.

Table 3: First Aid Measures

Exposure Route

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][6]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water or shower for at
least 15 minutes. Seek medical attention if

irritation develops or persists.[6][7]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

Inhalation . o ) ]
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6][7]
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o Specific Hazards: The material is combustible.[8] Containers may explode when heated.[8]
Vapors may form explosive mixtures with air and travel to a source of ignition and flash back.

[6]7]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may form, including carbon oxides, hydrogen fluoride, and hydrogen iodide.[10]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control, prioritizing engineering solutions over personal
protective equipment (PPE), is best practice.
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Hierarchy of Controls for Safe Handling

Elimination

(Not possible for this substance)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls prioritizes safer systems over reliance on PPE.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection

Specification

Eye/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[9]

Skin

Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Ensure full body coverage.

Respiratory

A NIOSH/MSHA-approved respirator is required
if exposure limits are exceeded or irritation is
experienced. Use a respirator with an organic

vapor cartridge.

Spill Management and Disposal

A systematic workflow must be followed to safely manage spills and dispose of waste.
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Chemical Spill Response Workflow

1. Alert & Evacuate

(Notify personnel, secure area)

2. Assess Risk
(Identify substance, estimate quantity)

3. Don PPE
(Select appropriate gloves, goggles, etc.)

4. Contain Spill
(Use inert absorbent material like sand or vermiculite)

5. Collect Waste
(Carefully scoop absorbed material into a container)

6. Decontaminate
(Clean spill area and equipment)

7. Dispose
(Label and manage as hazardous waste)

Click to download full resolution via product page

Caption: A systematic workflow for safe and effective chemical spill response.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12417708?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations
o Chemical Waste: This material must be disposed of as hazardous waste. Offer surplus and

non-recyclable solutions to a licensed disposal company.[2]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local, state, and federal regulations.[2]

Toxicological and Transport Information
Toxicological Profile

Specific quantitative toxicological data such as LD50 or LC50 for 4-fluoroiodobenzene is not
available in the provided search results.[10] The primary known toxicological effects are
irritation to the skin, eyes, and respiratory system.[1][2]

Transport Regulations

According to the safety data sheets reviewed, 4-fluoroiodobenzene is not classified as
dangerous goods for transport under DOT (US), IMDG, and IATA regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Safety Guide: 4-Fluoroiodobenzene-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417708#4-fluoroiodobenzene-13c6-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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